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Compound of Interest

Compound Name: Dasabuvir sodium

Cat. No.: B3214004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the recommended storage

conditions for Dasabuvir sodium powder, alongside detailed protocols for stability

assessment. The information is intended to ensure the integrity and quality of the compound for

research and development purposes.

Recommended Storage Conditions
Dasabuvir sodium monohydrate in its powdered form requires specific storage conditions to

maintain its stability and purity over time. Based on supplier recommendations and stability

data, the following conditions are advised:

Parameter
Short-Term Storage
(Days to Weeks)

Long-Term Storage
(Months to Years)

Shipping

Temperature 0 - 4 °C -20 °C

Ambient Temperature

(stable for a few

weeks)

Humidity
Store in a dry

environment

Store in a dry

environment
N/A

Light Protect from light Protect from light N/A
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Key Recommendations:

Always store Dasabuvir sodium powder in a tightly sealed container to prevent moisture

uptake.

For long-term storage, use of a desiccator within the refrigerated or frozen environment is

recommended.

The compound should be stored in a dark place or in an amber vial to prevent

photodegradation.

Stability Profile of Dasabuvir Sodium Powder
Forced degradation studies have been conducted to determine the intrinsic stability of

Dasabuvir. These studies expose the drug substance to various stress conditions to identify

potential degradation pathways and products.

Summary of Forced Degradation Studies
Dasabuvir sodium powder has been found to be largely stable under several stress

conditions, with a notable susceptibility to alkaline hydrolysis.

Stress Condition Reagents and Conditions Observation

Acidic Hydrolysis 1M HCl at 80°C Stable

Neutral Hydrolysis Water at 80°C Stable

Alkaline Hydrolysis 1M NH₄OH at 80°C

Degradation observed with the

formation of two degradation

products (DP₁ and DP₂).[1]

Oxidative Degradation 3% H₂O₂ at room temperature Stable

Thermal Degradation Solid state at 80°C Stable

Photolytic Degradation
Exposed to light source (ICH

Q1B option 2)
Stable
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Alkaline Degradation Pathway
Under alkaline conditions, Dasabuvir undergoes hydrolysis, leading to the formation of two

primary degradation products. Researchers should be aware of this instability when working

with Dasabuvir in basic solutions.[1]

Dasabuvir

Degradation Product 1 (DP₁)Alkaline Hydrolysis

Degradation Product 2 (DP₂)Alkaline Hydrolysis

Click to download full resolution via product page

Alkaline degradation pathway of Dasabuvir.

Experimental Protocols
The following are detailed methodologies for key experiments to assess the stability of

Dasabuvir sodium powder.

Protocol for Forced Degradation Studies
This protocol outlines the steps to perform forced degradation studies on Dasabuvir sodium
powder to assess its stability under various stress conditions.
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Sample Preparation

Stress Conditions

Analysis

Prepare stock solution of
Dasabuvir sodium powder

Acidic
(1M HCl, 80°C)

Alkaline
(1M NH₄OH, 80°C)

Neutral
(Water, 80°C)

Oxidative
(3% H₂O₂, RT)

Thermal
(Solid, 80°C)

Photolytic
(ICH Q1B)

Analyze samples by
stability-indicating HPLC-DAD

Characterize degradation products
(e.g., LC-MS/MS)

Click to download full resolution via product page

Workflow for forced degradation studies of Dasabuvir.

Materials:

Dasabuvir sodium powder

Hydrochloric acid (HCl), 1M

Ammonium hydroxide (NH₄OH), 1M

Hydrogen peroxide (H₂O₂), 3%

Deionized water

HPLC-grade solvents (e.g., acetonitrile, formic acid)
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Heating block or water bath

Photostability chamber

HPLC-DAD system

LC-MS/MS system (for characterization)

Procedure:

Sample Preparation: Prepare a stock solution of Dasabuvir sodium powder in a suitable

solvent (e.g., a mixture of formic acid and acetonitrile).

Stress Conditions:

Acidic Hydrolysis: Mix the stock solution with 1M HCl and heat at 80°C for a specified

period (e.g., 7 days).

Alkaline Hydrolysis: Mix the stock solution with 1M NH₄OH and heat at 80°C for a

specified period (e.g., 7 days).[1]

Neutral Hydrolysis: Mix the stock solution with deionized water and heat at 80°C for a

specified period (e.g., 7 days).

Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room

temperature for a specified period (e.g., 7 days).

Thermal Degradation: Place the solid Dasabuvir sodium powder in an oven at 80°C for a

specified period (e.g., 7 days).

Photolytic Degradation: Expose the solid powder to a light source as per ICH Q1B

guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an

integrated near ultraviolet energy of not less than 200 watt hours/square meter).

Sample Analysis:

At specified time points, withdraw samples from each stress condition.
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Neutralize the acidic and alkaline samples.

Dilute all samples to a suitable concentration for HPLC analysis.

Analyze the samples using a validated stability-indicating HPLC-DAD method.

Data Evaluation:

Calculate the percentage of Dasabuvir remaining and the percentage of each degradation

product formed.

Characterize the structure of any significant degradation products using a technique such

as LC-MS/MS.

Stability-Indicating HPLC-DAD Method
The following HPLC method has been validated for the simultaneous determination of

Dasabuvir and its alkaline degradation products.[1]

Chromatographic Conditions:

Column: Symmetry® C18 (4.6 x 75 mm, 3.5 µm)

Mobile Phase: Isocratic elution of 0.1% formic acid and acetonitrile (55:45, v/v)

Flow Rate: 1 mL/min

Detection Wavelength: 244 nm

Injection Volume: 10 µL

Column Temperature: 30°C

Method Validation: This method should be validated for selectivity, linearity, limit of detection

(LOD), limit of quantification (LOQ), accuracy, precision, and robustness according to ICH

guidelines.

Handling and Safety Precautions
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When handling Dasabuvir sodium powder, it is important to follow standard laboratory safety

procedures:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Refer to the Safety Data Sheet (SDS) for complete safety information.

By adhering to these storage, handling, and testing protocols, researchers can ensure the

quality and integrity of Dasabuvir sodium powder for their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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